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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxycyclohexanone is a bifunctional organic molecule featuring a ketone and a

hydroxyl group on a cyclohexane ring. This unique structure imparts a range of chemical

properties that make it a valuable intermediate in organic synthesis and a molecule of interest

in biological systems. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and detailed experimental protocols for the synthesis of

3-hydroxycyclohexanone. The information is curated to support researchers and

professionals in the fields of chemistry and drug development in their understanding and

utilization of this versatile compound.

Chemical Structure and Identification
3-Hydroxycyclohexanone possesses a six-membered aliphatic ring with a carbonyl group at

position 1 and a hydroxyl group at position 3. The presence of a chiral center at the C3 position

means that it can exist as two enantiomers, (R)-3-hydroxycyclohexanone and (S)-3-
hydroxycyclohexanone.
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Identifier Value

IUPAC Name 3-hydroxycyclohexan-1-one[1]

CAS Number 823-19-8[2][3][4]

Molecular Formula C₆H₁₀O₂[2][3][4]

Molecular Weight 114.14 g/mol [1][2]

Canonical SMILES C1CC(CC(=O)C1)O[1][2]

InChI Key TWEVQGUWCLBRMJ-UHFFFAOYSA-N[3]

Physicochemical Properties
The physical and chemical properties of 3-hydroxycyclohexanone are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Property Value Reference

Appearance
Colorless to pale yellow liquid

or solid[3]
[3]

Boiling Point 95 °C at 1 Torr[4] [4]

Density (Predicted) 1.142 ± 0.06 g/cm³[4] [4]

Solubility

Soluble in chloroform

(sparingly) and methanol

(slightly)[4][5]

[4][5]

pKa (Predicted) 14.34 ± 0.20 [4]

XLogP3 -0.2[1] [1]

Hydrogen Bond Donor Count 1[1] [1]

Hydrogen Bond Acceptor

Count
2[1] [1]

Storage Temperature
2-8°C, sealed in dry

conditions[6]
[6]

Synthesis of 3-Hydroxycyclohexanone
Several synthetic routes have been established for the preparation of 3-
hydroxycyclohexanone. The choice of method often depends on the desired scale,

stereoselectivity, and environmental considerations. Key methods include the hydroxylation of

cyclohexanone, electrochemical reduction of 1,3-cyclohexanedione, and biotransformation.[2]

Experimental Workflows
The following diagrams illustrate the general workflows for the electrochemical and biological

synthesis of 3-hydroxycyclohexanone.
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Electrochemical Synthesis of 3-Hydroxycyclohexanone

Preparation

Electrolysis Work-up & Purification

Prepare 1M Sodium Acetate Electrolyte

H-type cell with SS-316 electrodes

Dissolve 1,3-Cyclohexanedione in Alcohol

Pass 1A constant current for 8 hours Filter the resulting mixture Concentrate by distillation Extract with diethyl ether Isolate and purify product

Click to download full resolution via product page

Electrochemical Synthesis Workflow

Biotransformation of 1,3-Cyclohexanedione

Preparation

Biotransformation Work-up & Purification

Prepare Baker's Yeast & Glucose Suspension

Add substrate solution to yeast suspension

Dissolve 1,3-Cyclohexanedione in Ethanol

Stir magnetically at room temperature Filter the resulting mixture Concentrate by distillation Extract with diethyl ether Isolate and purify product

Click to download full resolution via product page

Biotransformation Workflow

Detailed Experimental Protocols
This method provides an environmentally friendly route to 3-hydroxycyclohexanone through

the reduction of 1,3-cyclohexanedione.[7]

Apparatus: A conventional H-type electrochemical cell with two compartments separated by

a G-4 sintered glass frit. Stainless steel (SS-316) electrodes (2 x 3 cm²) are used for both the
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cathode and anode. A galvanostat is required to maintain a constant current.[4]

Reagents:

1,3-Cyclohexanedione (4.4850 g)[4]

Sodium acetate (1 M aqueous solution, 250 mL)[4]

Alcohol (e.g., ethanol or methanol) for dissolving the substrate[4]

Diethyl ether for extraction

Procedure:

Fill both compartments of the H-type cell equally with the 1 M sodium acetate supporting

electrolyte.[4]

Dissolve the 1,3-cyclohexanedione in a minimal amount of alcohol and place it in the

cathodic chamber.[4]

Insert the stainless steel electrodes into their respective compartments.

Pass a constant current of 1 amp through the electrolyte for 8 hours using a galvanostat.

[4]

After the reaction is complete, filter the resulting mixture.[4]

Concentrate the filtrate by distillation to remove water.[4]

Repeatedly extract the residue with diethyl ether.[4]

Evaporate the ether layer to isolate the crude product.[4]

Purify the product using appropriate chromatographic techniques.[4]

This biocatalytic method offers a stereoselective route to optically active 3-
hydroxycyclohexanone.[7]

Apparatus: A one-liter round-bottom flask equipped with a magnetic stirrer.
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Reagents:

Fresh Baker's Yeast (5 g)[4]

Glucose (4 g)[4]

Water (200 mL)[4]

1,3-Cyclohexanedione (2 mmol)[4]

Absolute ethanol[4]

Diethyl ether for extraction

Procedure:

In the round-bottom flask, suspend the Baker's Yeast and glucose in water. Stir the

suspension for 30 minutes.[4]

Dissolve the 1,3-cyclohexanedione in a minimal amount of absolute ethanol.[4]

Pour the ethanolic solution of the substrate into the yeast suspension.[4]

Stir the resulting mixture magnetically for a suitable period (monitoring by TLC is

recommended to determine completion).[4]

Upon completion, filter the reaction mixture.[4]

Concentrate the filtrate by distillation.[4]

Extract the residue repeatedly with diethyl ether.[4]

Evaporate the ether layer to isolate the product.[4]

Purify as necessary. This method has been reported to yield optically pure hydroxy ketone

with an enantiomeric excess of 93.3%.[7]

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://sphinxsai.com/2014/CTVOL6/CT=73(1462-1471)AJ14.pdf
https://www.researchgate.net/publication/270272691_Synthesis_of_3-Hydroxy_cyclohexanone_by_Electrochemical_and_Microbial_techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic techniques are essential for the structural elucidation and purity assessment of

3-hydroxycyclohexanone.

Technique Key Observations

Infrared (IR) Spectroscopy

A broad absorption band in the range of 3300-

3450 cm⁻¹ corresponding to the O-H stretching

vibration of the hydroxyl group. A strong

absorption band around 1710 cm⁻¹

characteristic of the C=O stretching of the

ketone.[8]

¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

A resonance around 210 ppm for the carbonyl

carbon. A signal around 70 ppm for the carbon

bearing the hydroxyl group. Resonances in the

20-40 ppm range for the ring methylene

carbons.

Mass Spectrometry (MS)

A molecular ion peak (M⁺) at m/z 114. Common

fragmentation patterns include the loss of water

(M-18) and the loss of carbon monoxide (M-28).

Applications in Research and Development
3-Hydroxycyclohexanone serves as a versatile intermediate in the synthesis of a variety of

organic molecules.[9] Its derivatives have been explored for potential therapeutic applications,

including as anti-inflammatory and analgesic agents.[1] In the field of materials science, it has

been investigated as a building block for the synthesis of specific polymers.[1] Furthermore, its

role in microbial metabolic pathways makes it a subject of interest in biochemical and

enzymatic studies.[2]

Safety Information
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[6]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
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contact lenses, if present and easy to do. Continue rinsing).[6]

Handling: Wear protective gloves, clothing, eye, and face protection. Use only outdoors or in

a well-ventilated area.

Storage: Keep container tightly closed in a dry and well-ventilated place. Store at 2-8°C.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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